Cas no 100191-31-9 (5-Amino-6-chloro-2,1,3-benzothiadiazole)

5-Amino-6-chloro-2,1,3-benzothiadiazole is a versatile organic compound with significant applications in pharmaceuticals and agrochemicals. It possesses a unique benzothiadiazole core, which enhances its chemical stability and reactivity. This compound is known for its potent biological activity, making it a valuable intermediate in the synthesis of various pharmaceutical agents. Its chloro and amino substituents contribute to its distinct properties, such as improved solubility and bioavailability.

5-Amino-6-chloro-2,1,3-benzothiadiazole structure

100191-31-9 structure

Product Name:5-Amino-6-chloro-2,1,3-benzothiadiazole

CAS No:100191-31-9

MF:C₆H₄ClN₃S

MW:185.634057998657

MDL:MFCD20703729

CID:2085015

Update Time:2025-10-16

5-Amino-6-chloro-2,1,3-benzothiadiazole Chemical and Physical Properties

Names and Identifiers

- 5-Amino-6-chloro-2,1,3-benzothiadiazole
- 6-Chlor-benzo[1,2,5]thiadiazol-5-ylamin
- 6-chloro-2,1,3-Benzothiadiazol-5-amine
- CCGIAUJBFGRFHE-UHFFFAOYSA-N
- TRA0068463
- FCH1285386
- SY032783
- 5-chloro-2,1,3-benzothiadiazol-6-amine
- 2,1,3-Benzothiadiazol-5-amine, 6-chloro-
- 6-chlorobenzo[c][1,2,5]thiadiazole-5-amine
- MDL： MFCD20703729
- Inchi： 1S/C6H4ClN3S/c7-3-1-5-6(2-4(3)8)10-11-9-5/h1-2H,8H2
- InChI Key： CCGIAUJBFGRFHE-UHFFFAOYSA-N
- SMILES： ClC1=CC2C(C=C1N)=NSN=2

Computed Properties

Exact Mass: 184.98100
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 11
Rotatable Bond Count: 0
Complexity: 157
Topological Polar Surface Area: 80

Experimental Properties

PSA: 80.04000
LogP: 2.50810

5-Amino-6-chloro-2,1,3-benzothiadiazole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	A617590-10mg	5-Amino-6-chloro-2,1,3-benzothiadiazole	100191-31-9		10mg	$ 45.00	2021-05-08
TRC	A617590-50mg	5-Amino-6-chloro-2,1,3-benzothiadiazole	100191-31-9		50mg	$ 130.00	2021-05-08
TRC	A617590-100mg	5-Amino-6-chloro-2,1,3-benzothiadiazole	100191-31-9		100mg	$ 718.00	2023-04-19
Chemenu	CM324394-1g	5-Amino-6-chloro-2,1,3-benzothiadiazole	100191-31-9	95%	1g	$399	2021-06-17
TRC	A617590-25mg	5-Amino-6-chloro-2,1,3-benzothiadiazole	100191-31-9		25mg	$ 190.00	2023-04-19
TRC	A617590-250mg	5-Amino-6-chloro-2,1,3-benzothiadiazole	100191-31-9		250mg	$ 1499.00	2023-04-19
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	A47210-250mg	6-chloro-benzo[1,2,5]thiadiazol-5-ylamine	100191-31-9	95%	250mg	¥2569.0	2023-09-08
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	D852985-250mg	5-Amino-6-chloro-2,1,3-benzothiadiazole	100191-31-9	95%	250mg	1,538.10	2021-05-17
Chemenu	CM324394-250mg	5-Amino-6-chloro-2,1,3-benzothiadiazole	100191-31-9	95%+	250mg	$198	2023-02-19
Chemenu	CM324394-1g	5-Amino-6-chloro-2,1,3-benzothiadiazole	100191-31-9	95%+	1g	$492	2023-02-19